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Caflanone Efficacy in Preclinical Cancer Models

Cancer Type
Test
Model

Treatment Protocol
Key Efficacy
Findings

Statistical
Significance (p-
value)

Reference

Breast Cancer In vitro Multifunctional

nanoparticles +
Radiation [1]

Significant

therapeutic
efficacy

p = 0.0002 [1]

In vivo
(mice)

Multifunctional
nanoparticles +

Radiation [1] [2]

Significant
increase in

survival

p = 0.01 [1] [2]

Pancreatic
Cancer

In vitro Multifunctional

nanoparticles +
Radiation [1]

Significant

therapeutic
efficacy

p < 0.0001 [1]

Glioblastoma
(GBM)

In vitro Multifunctional
nanoparticles +

Radiation [1]

Significant
therapeutic

efficacy

p < 0.0001 [1]
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Experimental & Methodological Details

The efficacy data for Caflanone is tied to a specific engineered nanosystem. Here are the key experimental

protocols and mechanisms involved.

Detailed Experimental Protocols

The following methodologies were used to generate the efficacy data in the sources cited above [1]:

In Vitro Therapeutic Efficacy: The effect of gold-coated nanoparticles loaded with Caflanone, both
with and without radiation, was tested on various cancer cell lines. Cell viability was assessed using

the MTT assay, a colorimetric method for measuring metabolic activity of living cells.
In Vivo Survival Study: Breast tumor-bearing mice were treated with the Caflanone-loaded

nanosystem combined with radiation. The primary endpoint was survival time, which was
significantly extended in the combination treatment group compared to controls.

Radiation-Triggered Drug Release: The drug release profile was evaluated by irradiating the
nanosystem with X-rays and measuring the release of Caflanone. The gold coating is key to this

process, as it enables the system to respond to radiation.

Mechanism of Action & Delivery System

Caflanone's activity was demonstrated using a sophisticated, multi-functional platform. The diagram below

illustrates how this single nanosystem combines three key functions to attack tumors.
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This "three-in-one" approach leverages the strengths of combined therapy [1] [2]:

Synergy with Radiation: The gold coating acts as a radiosensitizer, enhancing the local effect of X-
rays on cancer cells.

Targeted, On-Demand Delivery: The lipo-polymeric core is loaded with Caflanone. X-ray irradiation
triggers the release of the drug directly at the tumor site, minimizing systemic exposure.

Theragnostic Capability: The system can also act as a contrast agent for X-ray/CT imaging,
allowing for tracking of the nanoparticle distribution.

Research Summary and Context

Caflanone shows promising broad-spectrum activity against multiple cancer cell lines in rigorous
preclinical studies.

Its efficacy is highly dependent on advanced delivery technology. The reported results are for
Caflanone delivered via a specific gold-coated, radiation-triggered nanosystem.

The combination with radiation therapy is central to its mechanism of action, enabling targeted
drug release and synergistic cell killing.

It is important to note that this research represents the early-stage, preclinical discovery phase. As of late

2025, this approach has not yet progressed to clinical trials in humans. For context, other plant-derived

compounds like forskolin are also being investigated in novel strategies for glioblastoma, demonstrating a

growing interest in this class of molecules [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s903833?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11883980/
https://pure.johnshopkins.edu/en/publications/engineered-multifunctional-nanoparticles-for-enhanced-radiation-t
https://medicalxpress.com/news/2025-02-glioblastoma-treatment-strategy-reprograms-cancer.html
https://www.smolecule.com/products/b903833#caflanone-breast-cancer-pancreatic-cancer-glioblastoma-efficacy
https://www.smolecule.com/products/b903833#caflanone-breast-cancer-pancreatic-cancer-glioblastoma-efficacy
https://www.smolecule.com/products/b903833#caflanone-breast-cancer-pancreatic-cancer-glioblastoma-efficacy
https://www.smolecule.com/products/b903833#caflanone-breast-cancer-pancreatic-cancer-glioblastoma-efficacy
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s903833?utm_src=pdf-bulk
https://www.smolecule.com/products/s903833?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s903833?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

